Cas no 10148-70-6 ((2S,3S)-3-Hydroxyleucine)

• Product Name: (2S,3S)-3-Hydroxyleucine
• CAS No: 10148-70-6
• MF: C₆H₁₃NO₃
• MW: 147.17232
• MDL: MFCD09842579
• CID: 1032496
• PubChem ID: 6994741
• Update Time: 2025-10-22

(2S,3S)-3-Hydroxyleucine Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid
• (2S,3R)-3-HYDROXYNORVALINE
• (2S,3S)-3-Hydroxyleucine
• (2S,3S)-2-AMINO-3-HYDROXY-4-METHYL-PENTANOIC ACID
• 5,5',5'',5'''-METHANETETRAYLTETRAKIS(2-BROMOANILINE)
• NS00068735
• (2S,3S)-2-Amino-3-hydroxy-4-methyl-valeric acid
• SCHEMBL497774
• DTXSID90426396
• DB02978
• AC-967
• beta-Hydroxyleucine
• MFCD09842579
• CS-0171927
• L-Leucine, 3-hydroxy-, (3S)-
• AKOS006312021
• 10148-70-6
• AS-30750
• (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoicacid
• (2S,3S)-2-amino-3-hydroxy-4-methylpentanoic acid (non-preferred name)
• J-000410
• 3(s)-hydroxyl-l-leucine
• AC-1813
• Q27093948

• MDL： MFCD09842579
• Inchi： InChI=1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t4-,5-/m0/s1
• InChI Key： ZAYJDMWJYCTABM-WHFBIAKZSA-N
• SMILES： CC(C)[C@@H]([C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 83.55

(2S,3S)-3-Hydroxyleucine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-3-Hydroxyleucine

(2S,3S)-3-Hydroxyleucine: A Comprehensive Overview

Introduction to (2S,3S)-3-Hydroxyleucine

Cas No. 10148-70-6, commonly referred to as (2S,3S)-3-Hydroxyleucine, is a non-proteinogenic amino acid that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of leucine, a branched-chain amino acid (BCAA), with a hydroxyl group (-OH) attached to the third carbon atom in the (2S,3S) stereochemical configuration. The presence of this hydroxyl group introduces distinct chemical and biological properties compared to its parent compound, leucine.

Structural and Chemical Properties of (2S,3S)-3-Hydroxyleucine

The molecular structure of (2S,3S)-3-Hydroxyleucine is characterized by its branched aliphatic chain and the hydroxyl group at the third position. This configuration imparts a unique stereochemistry that plays a crucial role in its interactions with biological systems. The compound has a molecular formula of C₆H₁₃NO₂ and a molecular weight of 149.19 g/mol. Its solubility in water is moderate, making it suitable for various biochemical and pharmacological studies.

Recent advancements in analytical chemistry have enabled precise characterization of (2S,3S)-3-Hydroxyleucine using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have confirmed the compound's purity and structural integrity, which are critical for its application in research and development.

Synthesis and Production of (2S,3S)-3-Hydroxyleucine

The synthesis of (2S,3S)-3-Hydroxyleucine involves a multi-step process that combines organic synthesis techniques with stereochemical control to ensure the correct configuration of the hydroxyl group. One common approach involves the oxidation of leucine derivatives using oxidizing agents such as tert-butyl hydroperoxide (t-BuOOH) under specific conditions. This method ensures high yields and maintains the desired stereochemistry.

Recent research has explored alternative methods for the production of (2S,3S)-3-Hydroxyleucine, including enzymatic synthesis and biotechnological approaches. These methods offer potential advantages in terms of cost-effectiveness and environmental sustainability compared to traditional chemical synthesis.

Biological Functions and Applications of (2S,3S)-3-Hydroxyleucine

(2S,3S)-3-Hydroxyleucine exhibits diverse biological functions that make it a valuable compound in various fields. In pharmacology, it has been studied for its potential as a drug lead due to its ability to modulate cellular signaling pathways and interact with key enzymes involved in metabolic processes.

Recent studies have highlighted the role of (2S,3S)-3-Hydroxyleucine in energy metabolism and muscle protein synthesis. For instance, research published in *Nature Metabolism* demonstrated that this compound enhances mitochondrial function and promotes fat oxidation in animal models. These findings suggest its potential as a supplement for improving metabolic health and physical performance.

In addition to its pharmacological applications, (2S,3S)-3-Hydroxyleucine has shown promise in the field of nutraceuticals. Its ability to modulate gut microbiota composition and improve gut health has been explored in several clinical trials.

(Conclusion)

(2S,3S)-Hydroxyleucine, with its unique chemical structure and diverse biological functions, represents a promising compound for advancing research in pharmacology, nutrition, and biotechnology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in addressing pressing health challenges.